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Compound of Interest

Compound Name: 2,5-Dichlorobenzyl cyanide

Cat. No.: B1364448 Get Quote

An In-Depth Technical Guide to the Synthesis and Mechanistic Pathways of 2,5-
Dichlorobenzyl Cyanide

Executive Summary: 2,5-Dichlorobenzyl cyanide is a pivotal intermediate in the synthesis of

various pharmaceuticals and agrochemicals. Its molecular structure, featuring a reactive nitrile

group and a dichlorinated benzene ring, makes it a versatile building block for constructing

more complex molecular architectures. This guide provides a comprehensive exploration of the

predominant synthesis mechanism for 2,5-Dichlorobenzyl cyanide, focusing on the

nucleophilic substitution reaction between 2,5-dichlorobenzyl chloride and an alkali metal

cyanide. We delve into the causality behind experimental choices, present a detailed, field-

tested protocol, and underscore the critical safety measures required when handling highly

toxic cyanide reagents. This document is intended for researchers, chemists, and drug

development professionals seeking a blend of theoretical understanding and practical,

actionable insights.

Introduction and Strategic Importance
Chemical Profile of 2,5-Dichlorobenzyl Cyanide

IUPAC Name: 2-(2,5-dichlorophenyl)acetonitrile[1]

CAS Number: 3218-50-6[2][3]

Molecular Formula: C₈H₅Cl₂N[1][4]
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Molecular Weight: 186.04 g/mol [1]

Appearance: Off-white to pale-yellow solid or transparent liquid[2]

2,5-Dichlorobenzyl cyanide serves as a key precursor in organic synthesis. The nitrile

functional group can be readily hydrolyzed to a carboxylic acid (phenylacetic acid derivative),

reduced to an amine, or used in various carbon-carbon bond-forming reactions.

Significance in Synthesis
The strategic importance of this molecule lies in its utility for building compounds with a 2,5-

dichlorophenyl moiety. This substitution pattern is present in numerous bioactive molecules.

The synthesis of 2,5-Dichlorobenzyl cyanide is a critical first step in multi-step synthetic

sequences aimed at producing high-value target molecules.

Primary Synthesis Pathway: Nucleophilic
Substitution
The most direct and industrially viable method for synthesizing 2,5-Dichlorobenzyl cyanide is

the nucleophilic substitution reaction of a 2,5-dichlorobenzyl halide with an alkali metal cyanide,

typically sodium cyanide (NaCN) or potassium cyanide (KCN).[5][6] This reaction is a

cornerstone of nitrile synthesis from alkyl halides.

Retrosynthetic Analysis
A logical retrosynthetic disconnection of 2,5-Dichlorobenzyl cyanide points to 2,5-

dichlorobenzyl chloride as the immediate precursor (electrophile) and a cyanide anion as the

nucleophile. 2,5-Dichlorobenzyl chloride is, in turn, accessible from the radical halogenation of

2,5-dichlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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